Cas no 2138241-54-8 (N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide)

• Product Name: N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide
• CAS No: 2138241-54-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6122280
• PubChem ID: 165450766
• Update Time: 2025-08-03

N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-712438
• N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide
• 2138241-54-8

• Inchi： 1S/C13H26N2O2/c1-10(2)11(3)12(16)15(4)13(9-14)5-7-17-8-6-13/h10-11H,5-9,14H2,1-4H3
• InChI Key： LJCNVDSIVWGSST-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)N(C)C(C(C)C(C)C)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide

Professional Introduction to N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide (CAS No. 2138241-54-8)

N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide is a heterocyclic amide compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound's molecular structure incorporates a tetrahydrofuran (THF) ring substituted with an aminomethyl group, which contributes to its diverse chemical reactivity and potential biological activity. This introduction delves into the compound's chemical properties, synthetic pathways, and emerging applications, particularly in the context of modern drug discovery and medicinal chemistry.

The CAS number 2138241-54-8 identifies this molecule as a specific chemical entity, facilitating its classification and study within the scientific community. The presence of both nitrogen and oxygen atoms in its structure suggests potential roles as a ligand or intermediate in various biochemical processes. The N,2,3-trimethylbutanamide moiety further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent advancements in computational chemistry have enabled the prediction of novel pharmacophores within molecules like N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide. Researchers have leveraged molecular docking simulations to explore its binding affinity with enzymes and receptors implicated in therapeutic pathways. For instance, studies indicate that the tetrahydrofuran ring may serve as a scaffold for designing small-molecule inhibitors targeting metabolic enzymes or signaling proteins. The aminomethyl group, being electron-rich, could participate in hydrogen bonding or coordinate with metal ions, making it a versatile functional handle for further derivatization.

The synthesis of N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One such approach begins with the preparation of a tetrahydropyran derivative, followed by selective functionalization to introduce the aminomethyl group at the 4-position of the oxane ring. Subsequent alkylation and amide bond formation yield the target compound in good yields under optimized conditions. Techniques such as nucleophilic substitution reactions and catalytic hydrogenation are often employed to achieve regioselectivity and minimize byproduct formation.

In the realm of medicinal chemistry, amides derived from tetrahydrofuran derivatives have shown promise as bioactive molecules. The structural motif of N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide aligns well with known pharmacophores found in drugs targeting neurological disorders and inflammatory conditions. Preliminary pharmacological screening has suggested potential interactions with serotonin receptors and GABAergic systems, although further in vitro and in vivo studies are required to elucidate its exact mechanism of action.

The role of computational modeling in optimizing drug candidates cannot be overstated. By integrating high-throughput virtual screening with experimental validation, researchers can accelerate the discovery pipeline for compounds like N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide. Machine learning algorithms trained on large datasets of bioactive molecules have been instrumental in predicting optimal analogs with enhanced potency and reduced toxicity. This synergy between computational biology and synthetic chemistry exemplifies the interdisciplinary nature of contemporary drug development.

The versatility of N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, its ability to form stable complexes with transition metals makes it a candidate for catalytic systems or metal-organic frameworks (MOFs). Additionally, modifications to its structure could yield novel herbicides or fungicides by targeting specific enzymatic pathways in plants or fungi.

Future directions for research on this compound include exploring its role as a building block for more complex scaffolds through combinatorial chemistry or solid-phase synthesis. Advances in flow chemistry may also enable scalable production under mild conditions while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits.

The growing emphasis on green chemistry principles further motivates investigations into sustainable synthetic routes for N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide. Techniques such as catalytic asymmetric synthesis or biocatalysis could reduce reliance on hazardous reagents while improving atom economy. Such innovations not only align with environmental stewardship but also enhance cost-effectiveness through streamlined manufacturing processes.

In conclusion, N-[4-(aminomethyl)oxan-4-yl]-N,2,3-trimethylbutanamide represents a fascinating chemical entity with broad potential applications across multiple domains. Its unique structural features—combining a tetrahydrofuran core with an amide functionality—position it as a valuable tool for medicinal chemists seeking novel bioactive molecules. As research progresses through interdisciplinary collaborations and cutting-edge technologies like artificial intelligence-driven drug design, this compound is poised to make significant contributions to both academic science and industrial innovation.